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Compound of Interest

Compound Name: (S)-Indacaterol

Cat. No.: B1683410 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(S)-Indacaterol in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations.

Hazard Identification and Essential Precautions
(S)-Indacaterol, and its common salt form Indacaterol Maleate, is an active pharmaceutical

ingredient (API) that requires careful handling. Before disposal, it is crucial to be aware of its

associated hazards and the necessary personal protective equipment (PPE) to be used.

Table 1: Hazard and Precautionary Data for Indacaterol
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Hazard Category
GHS Hazard
Statement

Precautionary
Statement
(Prevention &
Response)

Required Personal
Protective
Equipment (PPE)

Acute Toxicity, Oral
H302: Harmful if

swallowed.[1]

P264: Wash hands

thoroughly after

handling.[1] P270: Do

not eat, drink or

smoke when using

this product.[1]

P301+P317: IF

SWALLOWED: Get

medical help.[2]

Protective gloves, Lab

coat

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled.[2]

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.[1][2]

P271: Use only

outdoors or in a well-

ventilated area.[1][2]

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[1][2]

NIOSH/MSHA-

approved respirator,

Use in a fume hood or

ventilated area[3]

Skin Irritation
H315: Causes skin

irritation.[1]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1]

P302+P352: IF ON

SKIN: Wash with

plenty of water.[1][2]

Impervious gloves

(e.g., Nitrile rubber),

Lab coat, Fire/flame

resistant clothing[2][4]

Eye Irritation H319: Causes serious

eye irritation.[1][2]

P280: Wear protective

gloves/protective

clothing/eye

Tightly fitting safety

goggles with side-

shields[2][5]
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protection/face

protection.[1]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[1][2]

Respiratory Irritation

H335: May cause

respiratory irritation.[1]

[2]

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.[1][2]

P319: Get medical

help if you feel unwell.

[2]

NIOSH/MSHA-

approved respirator,

Use in a fume hood or

ventilated area[3]

(S)-Indacaterol Waste Disposal Workflow
The following diagram outlines the procedural workflow for the safe disposal of (S)-Indacaterol
and associated materials.
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Start: Identify (S)-Indacaterol Waste

Determine Waste Type

Solid Waste
(Expired material, contaminated consumables)

Solid

Liquid Waste
(Solutions, rinsate)

Liquid

Empty Container

Container

Spill Cleanup Material

Spill

Place in a labeled, sealed
hazardous waste container.

Collect in a labeled, sealed, non-reactive
hazardous waste container.

Decontaminate Container

Segregate waste container from
incompatible materials (strong acids/alkalis,

strong oxidizing/reducing agents).

Triple rinse with a suitable solvent
(e.g., ethanol, methanol).

Collect rinsate as hazardous liquid waste.
Puncture container to prevent reuse.
Dispose of as non-hazardous waste

or recycle per local regulations.

Store in a designated, secure
hazardous waste accumulation area.

Arrange for disposal by a licensed
chemical destruction facility.

End: Waste Collected

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (S)-Indacaterol waste streams.
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Experimental Protocols for Waste Handling and
Decontamination
While specific chemical degradation protocols for bulk disposal of (S)-Indacaterol are not

established, the following procedures detail the standard, accepted methods for preparing

waste for disposal and decontaminating laboratory equipment. A study on Indacaterol's

degradation behavior showed it breaks down under hydrolytic (acidic, basic, neutral) conditions

but is stable against photolysis, oxidation, and heat.[6][7] This indicates that while chemical

neutralization may be possible, the resulting degradation products would also require proper

disposal, making controlled incineration the preferred route.

This protocol covers the handling of pure (S)-Indacaterol, contaminated lab supplies (e.g.,

weigh boats, gloves, pipette tips), and solutions.

Segregation at Source: Identify all waste streams containing (S)-Indacaterol. Do not mix

with incompatible materials such as strong acids, alkalis, or oxidizing agents.[1][8]

Solid Waste Containment:

Carefully place all solid waste, including excess (S)-Indacaterol powder and

contaminated disposables (e.g., wipes, gloves, weigh paper), into a designated, durable,

and sealable hazardous waste container.

Ensure the container is clearly labeled with "Hazardous Waste," the chemical name "(S)-
Indacaterol," and the associated hazard symbols (e.g., Harmful, Irritant).

Liquid Waste Containment:

Collect all solutions containing (S)-Indacaterol and any rinsate from container

decontamination (see Protocol 3.2) in a dedicated, leak-proof, and chemically compatible

(e.g., glass or polyethylene) hazardous waste container.

Label the container clearly as described for solid waste.

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from general laboratory traffic.
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Disposal: Arrange for the collection and disposal of the waste through your institution's

Environmental Health & Safety (EHS) office or a licensed hazardous material disposal

company.[5] The recommended disposal method is controlled incineration with flue gas

scrubbing.[2] Do not discharge (S)-Indacaterol waste to sewer systems.[2]

This protocol is for cleaning laboratory equipment (e.g., glassware, spatulas, magnetic stir bars,

surfaces) that has come into contact with (S)-Indacaterol.

Initial Cleaning:

While wearing appropriate PPE, perform an initial cleaning to remove all visible traces of

(S)-Indacaterol powder or residue. Use a cloth or paper towel dampened with a suitable

solvent (e.g., methanol or ethanol) to wipe surfaces.

For glassware, rinse with a small amount of the solvent.

Treat all cleaning materials and rinsate as hazardous waste and collect them as described

in Protocol 3.1.

Standard Washing:

Wash the equipment thoroughly with warm, soapy water.[9] Use a brush or scrub as

necessary to clean all surfaces.

Final Rinse:

Rinse the equipment with purified water to remove any detergent residue.

A final rinse with 70% ethanol or isopropanol can be performed to aid in drying and ensure

any remaining residue is removed.[10]

Drying and Storage: Allow the equipment to air dry completely in a clean area or place it in a

drying oven before returning it to storage or reuse.

Verification: For equipment being removed from the lab for surplus, repair, or disposal,

complete and affix a "Laboratory Equipment Decontamination Form" as per your institution's

policy.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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